Cas no 1805098-24-1 (2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805098-24-1
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4839803
• Update Time: 2025-05-20

2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-5(8(10,11)12)3-16-7(17-2)6(4)18-9(13,14)15/h3H,1-2H3
• InChI Key： OAXATPYFIBDZON-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805098-24-1)

2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by its CAS number 1805098-24-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for designing molecules with diverse biological activities. The presence of multiple functional groups, including methoxy, trifluoromethoxy, and trifluoromethyl substituents, endows this compound with unique electronic and steric properties that are highly valuable for drug discovery and material science applications.

The structural features of 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine make it an attractive candidate for further exploration in medicinal chemistry. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This modification is frequently employed in the development of modern pharmaceuticals to improve their pharmacokinetic profiles. Additionally, the combination of methoxy and trifluoromethoxy groups introduces additional electronic richness to the molecule, potentially influencing its interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for therapeutic purposes. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of substituents in 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine suggests that it may exhibit inhibitory activity against certain enzymes or receptors implicated in these diseases. For instance, the electron-withdrawing nature of the trifluoromethyl groups could enhance binding interactions with targets such as kinases or proteases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, simple heterocyclic compounds like this one are often used as starting points for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyridine ring, researchers can fine-tune the biological activity of the molecule. The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy and trifluoromethyl) groups provides a rich palette for such modifications.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine. Molecular modeling techniques allow researchers to predict the binding modes of this compound to various biological targets with high accuracy. These predictions can guide experimental efforts by highlighting key regions for optimization. Furthermore, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The agrochemical industry has also shown interest in pyridine derivatives due to their potential as intermediates in pesticide and herbicide formulations. The unique properties of 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine make it a candidate for developing next-generation agrochemicals that are more effective and environmentally sustainable. For example, its ability to interact with biological targets in plants could lead to the creation of novel herbicides or fungicides with improved selectivity and lower toxicity profiles.

In conclusion, 2-Methoxy-4-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805098-24-1) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential biological activities make it an invaluable asset for researchers seeking to develop innovative therapeutics and crop protection agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing scientific discovery.